Cas no 2172460-47-6 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid)

• Product Name: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid
• CAS No: 2172460-47-6
• MF: C₂₆H₂₃N₃O₅
• MW: 457.477926492691
• CID: 6102304
• PubChem ID: 165526593
• Update Time: 2025-11-01

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid
• 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-amido]cyclobutane-1-carboxylic acid
• EN300-1496402
• 2172460-47-6

• Inchi： 1S/C26H23N3O5/c30-23(29-26(24(31)32)12-5-13-26)22-11-10-16(14-27-22)28-25(33)34-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-11,14,21H,5,12-13,15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： VDQCUVWDSCFJCP-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)NC(C1C=CC(=CN=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 457.16377084g/mol
• Monoisotopic Mass: 457.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 118Ų

Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid

Introduction to 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid (CAS No. 2172460-47-6)

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid (CAS No. 2172460-47-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and pyridine, with a unique cyclobutane ring structure that imparts specific chemical and biological properties. The compound's structure includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to prevent premature reactions and ensure the correct sequence of amino acids.

The Fmoc protecting group is particularly useful in solid-phase peptide synthesis (SPPS), where it can be selectively removed under mild conditions, allowing for the sequential addition of amino acids. This makes 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid an essential intermediate in the synthesis of complex peptides and peptidomimetics. The cyclobutane ring, on the other hand, adds rigidity to the molecule, which can influence its conformational stability and binding properties.

Recent studies have explored the potential applications of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry investigated its use as a scaffold for developing novel inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and neurodegenerative disorders. The unique structure of this compound allows it to mimic key interactions at PPI interfaces, making it a promising lead for drug discovery.

In another study, researchers at the University of California, San Francisco, examined the pharmacokinetic properties of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid. The results showed that the compound exhibits favorable solubility and stability profiles, which are crucial for its use in both in vitro and in vivo experiments. Additionally, the compound's ability to cross cell membranes efficiently suggests potential applications in drug delivery systems.

The Fmoc group's presence also facilitates the synthesis of labeled analogs, which can be used for imaging and diagnostic purposes. For example, radiolabeled derivatives of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid have been developed for positron emission tomography (PET) imaging. These analogs can help visualize specific molecular targets in living organisms, providing valuable insights into disease mechanisms and treatment efficacy.

In conclusion, 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid (CAS No. 2172460-47-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutics and diagnostic tools. As research continues to advance, this compound is likely to play an increasingly important role in addressing unmet medical needs.